Cas no 497072-36-3 (N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide)

• Product Name: N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• CAS No: 497072-36-3
• MF: C₁₅H₁₄ClN₃O₂S
• MW: 335.808560848236
• CID: 5801443
• PubChem ID: 4644163
• Update Time: 2025-07-15

N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenethyl)-5-oxo-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-[2-(4-chlorophenyl)ethyl]-2,3-dihydro-5-oxo-
• AKOS001355831
• N-[2-(4-chlorophenyl)ethyl]-5-oxo-2,3-dihydrothiazolo[3,2-a]pyrimidine-6-carboxamide
• N-[2-(4-chlorophenyl)ethyl]-5-keto-2,3-dihydrothiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00431799-03
• HMS2248I06
• N-[2-(4-chlorophenyl)ethyl]-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• CHEMBL1410981
• Z56692628
• Oprea1_560932
• N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 497072-36-3
• regid7971096
• MLS000100949
• SMR000015861
• UPCMLD0ENAT5801991:001
• N-[2-(4-chlorophenyl)ethyl]-5-oxidanylidene-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• cid_4644163
• EU-0020408
• BDBM44771
• F0550-0043
• N-(4-chlorophenethyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C15H14ClN3O2S/c16-11-3-1-10(2-4-11)5-6-17-13(20)12-9-18-15-19(14(12)21)7-8-22-15/h1-4,9H,5-8H2,(H,17,20)
• InChI Key： INEISHAGJAJWBC-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NCCC1=CC=C(Cl)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 335.0495256g/mol
• Monoisotopic Mass: 335.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.59±0.20(Predicted)

Additional information on N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

Comprehensive Analysis of N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS 497072-36-3)

The compound N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, identified by its CAS number 497072-36-3, represents a significant advancement in the field of heterocyclic chemistry. This molecule features a unique thiazolopyrimidine core, which has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of a 4-chlorophenyl moiety and a carboxamide group further enhances its structural diversity, making it a subject of intense research.

Recent studies have highlighted the growing interest in thiazolo[3,2-a]pyrimidine derivatives, particularly in the context of drug discovery. Researchers are exploring their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The CAS 497072-36-3 compound, with its intricate molecular architecture, is being investigated for its binding affinity to various biological targets. This aligns with the current trend of targeting multi-functional scaffolds in pharmaceutical development.

From a synthetic chemistry perspective, the preparation of N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide involves sophisticated cyclization and amidation techniques. The thiazole and pyrimidine rings are constructed through carefully optimized reactions, ensuring high yield and purity. This synthetic route is particularly relevant to researchers seeking green chemistry approaches, as it minimizes waste and utilizes eco-friendly catalysts.

The physicochemical properties of CAS 497072-36-3 have been extensively characterized. Its solubility, stability, and crystallinity make it suitable for formulation studies. These attributes are critical for drug delivery systems, where bioavailability and pharmacokinetics are paramount. The compound's logP value suggests moderate lipophilicity, which is advantageous for crossing biological membranes.

In the realm of computational chemistry, N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been subjected to molecular docking simulations. These studies predict its interaction with enzyme active sites, providing insights into its mechanism of action. Such in silico analyses are increasingly popular among researchers aiming to reduce experimental costs and accelerate hit-to-lead optimization.

The spectroscopic characterization of this compound, including NMR, IR, and mass spectrometry data, has been thoroughly documented. These techniques confirm the structural integrity of CAS 497072-36-3 and facilitate its identification in complex mixtures. This is particularly valuable for quality control in industrial settings, where batch-to-batch consistency is essential.

Looking ahead, the potential applications of N-[2-(4-chlorophenyl)ethyl]-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide extend beyond pharmaceuticals. Its unique electronic properties make it a candidate for organic electronics, such as OLEDs and sensors. The integration of heterocyclic compounds into functional materials is a burgeoning field, driven by the demand for sustainable technologies.

In conclusion, CAS 497072-36-3 exemplifies the convergence of medicinal chemistry and materials science. Its multifaceted properties and synthetic accessibility position it as a valuable building block for future innovations. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and technology.